
An In-depth Technical Guide to the Toxicological
Profile of 4-Nitrosalicylic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Nitrosalicylic acid

Cat. No.: B050511 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available toxicological data for

4-Nitrosalicylic acid (CAS No. 619-19-2). The information is compiled from various safety

data sheets and chemical databases to assist researchers and professionals in assessing its

potential hazards.

Chemical and Physical Properties
4-Nitrosalicylic acid, with the molecular formula C7H5NO5, is a white to yellow or pale brown

crystalline powder.[1][2][3] It has limited solubility in water but is more soluble in polar organic

solvents like ethanol and acetone.[1]

Toxicological Data Summary
The toxicological data for 4-Nitrosalicylic acid is primarily focused on acute toxicity and

irritation potential. There is limited information regarding its chronic toxicity, genotoxicity, and

carcinogenicity.

4-Nitrosalicylic acid is classified as harmful if swallowed.[1][4][5] It is considered moderately

toxic upon ingestion and is noted as a poison by the intraperitoneal route.[1][2][3][6]

Table 1: Acute Toxicity Data
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Test Species Route Value Reference

LD50 Mouse (mus) Oral (orl) 650 mg/kg [1][2][3][6][7][8]

The compound is a known irritant to the skin and eyes and may cause respiratory tract

irritation.[1][4][5] Prolonged or repeated exposure may lead to sensitization and allergic

reactions.[1]

Table 2: Irritation Data

Endpoint Classification GHS Code Source

Skin Irritation Category 2 H315 [1][4][5]

Eye Irritation Category 2 / 2A H319 [1][4][5][9]

Respiratory Irritation

Specific Target Organ

Toxicity - Single

Exposure, Category 3

H335 [1][4][5]

There is a notable lack of specific genotoxicity data for 4-Nitrosalicylic acid in the public

domain.[9] Regarding its carcinogenic potential, there is limited evidence, and it is not currently

classified as a carcinogen by the International Agency for Research on Cancer (IARC) or the

U.S. Environmental Protection Agency (EPA).[1]

Metabolism
4-Nitrosalicylic acid is a known metabolite in the degradation pathway of 2-chloro-4-

nitrobenzoic acid by the bacterium Acinetobacter strain RKJ12.[2][3][6][10] In a metabolic

process, 2-Hydroxy-4-nitrobenzoic acid (an isomer of 4-Nitrosalicylic acid) is metabolized to

2,4-dihydroxybenzoic acid by a mono-oxygenase, which involves the release of chloride and

nitrite ions.[2][3][6][10]
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Metabolic Pathway of a Structural Isomer
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Caption: Metabolic conversion of a 4-Nitrosalicylic acid isomer.

Experimental Protocols
Detailed experimental protocols for the toxicological studies of 4-Nitrosalicylic acid are not

readily available. The following are generalized workflows for the types of studies conducted.

The LD50 value for 4-Nitrosalicylic acid was likely determined using a method similar to the

OECD Test Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure).
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Start: Healthy, young adult mice

Overnight fasting (food, not water)

Administer single dose of 4-Nitrosalicylic acid via gavage

Observe for signs of toxicity and mortality for at least 14 days

Record mortality at different dose levels

Calculate the LD50 value

Click to download full resolution via product page

Caption: Generalized workflow for an acute oral toxicity study.

Safety and Handling
Based on its GHS classification, appropriate personal protective equipment should be used

when handling 4-Nitrosalicylic acid. This includes protective gloves, clothing, and eye/face

protection.[1][9] Work should be conducted in a well-ventilated area to avoid inhalation of dust

or fumes.[1][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b050511?utm_src=pdf-body-img
https://www.benchchem.com/product/b050511?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/4-nitrosalicylic-acid-dic5910.html
https://www.tcichemicals.com/SG/en/sds/N0256_JP_EN.pdf
https://www.guidechem.com/encyclopedia/4-nitrosalicylic-acid-dic5910.html
https://wap.guidechem.com/msds/619-19-2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-Nitrosalicylic Acid
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Caption: GHS hazard classifications for 4-Nitrosalicylic acid.

When heated to decomposition, it emits toxic vapors of nitrogen oxides (NOx).[1][2][3][6] It

should be stored in a cool, dry, and well-ventilated place in a tightly sealed container.[1][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b050511#toxicological-data-of-4-nitrosalicylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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